Cas no 4841-22-9 (Methyl (4-chlorophenoxy)acetate)

• Product Name: Methyl (4-chlorophenoxy)acetate
• CAS No: 4841-22-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD00063317
• CID: 332342
• PubChem ID: 96277
• Update Time: 2025-11-02

Methyl (4-chlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-chlorophenoxy)-, methyl ester
• methyl 2-(4-chlorophenoxy)acetate
• METHYL-(4-CHLOROPHENOXY)ACETATE
• methyl p-chlorophenoxyacetate
• methyl-4-chlorophenoxyacetate
• p-chlorophenoxyacetic acid methyl ester
• methyl (4-chlorophenoxy)acetate
• methyl(4-chlorophenoxy)acetate
• NCIOpen2_003008
• OSGZHKYFZSNKRI-UHFFFAOYSA-N
• NSC65093
• 4-CHLORO METHYLPHENOXYACETATE
• AK323343
• 4-CHLOROPHENOXYACETIC ACID, METHYL,ESTER
• SCHEMBL5120243
• methyl 4-chlorophenoxyacetate
• DTXSID20197522
• Methyl (p-chlorophenoxy)acetate
• CS-0161624
• C75289
• DS-12074
• NSC-65093
• UNII-WP8NSQ7VCC
• 4841-22-9
• AKOS000295665
• Methyl 4-Chlorophenoxy Acetate
• MFCD00063317
• CCRIS 3489
• Acetic acid, 2-(4-chlorophenoxy)-, methyl ester
• NSC 65093
• WP8NSQ7VCC
• Methyl (4-chlorophenoxy)acetate

• MDL： MFCD00063317
• Inchi： 1S/C9H9ClO3/c1-12-9(11)6-13-8-4-2-7(10)3-5-8/h2-5H,6H2,1H3
• InChI Key： OSGZHKYFZSNKRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(=O)OC

Computed Properties

• Exact Mass: 200.02400
• Monoisotopic Mass: 200.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.239
• Boiling Point: 267°Cat760mmHg
• Flash Point: 111.1°C
• Refractive Index: 1.515
• PSA: 35.53000
• LogP: 1.89180

Methyl (4-chlorophenoxy)acetate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl (4-chlorophenoxy)acetate

Methyl (4-chlorophenoxy)acetate (CAS No. 4841-22-9): Properties, Applications, and Industry Insights

Methyl (4-chlorophenoxy)acetate (CAS No. 4841-22-9) is an important organic compound widely used in various industrial and research applications. This ester derivative of 4-chlorophenoxyacetic acid has gained significant attention due to its versatile chemical properties and functional characteristics. With the increasing demand for specialized chemical intermediates in pharmaceuticals, agriculture, and material science, understanding this compound's potential has become crucial for researchers and industry professionals.

The molecular structure of Methyl (4-chlorophenoxy)acetate features a chlorophenoxy moiety attached to an acetate ester group, giving it unique physicochemical properties. This configuration makes it particularly valuable as a building block in organic synthesis. Recent studies in green chemistry have explored its potential as a precursor for more sustainable chemical processes, aligning with current industry trends toward environmentally friendly production methods.

In agricultural applications, derivatives of 4-chlorophenoxy compounds have shown promise in plant growth regulation. While not directly used as a plant hormone, the structural similarity of Methyl (4-chlorophenoxy)acetate to certain auxin-type compounds has sparked research interest. Scientists are investigating its potential role in developing new crop protection agents that could address current challenges in sustainable agriculture and food security.

The pharmaceutical industry has shown growing interest in chlorophenoxy acetate esters like 4841-22-9 as intermediates for drug development. Their structural features make them valuable scaffolds for creating molecules with potential biological activity. Recent publications have highlighted their use in synthesizing compounds with anti-inflammatory and antimicrobial properties, responding to the global need for novel therapeutic agents.

From a chemical perspective, Methyl (4-chlorophenoxy)acetate demonstrates excellent stability under standard conditions, with a melting point range of 35-38°C and boiling point around 285°C. Its solubility profile—soluble in organic solvents but poorly soluble in water—makes it particularly useful for various organic reactions. These properties are frequently searched by chemists looking for suitable reagents for specific synthetic pathways.

Industrial production of CAS 4841-22-9 typically involves esterification reactions between 4-chlorophenoxyacetic acid and methanol. Process optimization in this area has become a hot topic, with many researchers focusing on catalytic methods that improve yield and reduce environmental impact. These developments align with the chemical industry's push toward greener synthetic methodologies.

Quality control of Methyl (4-chlorophenoxy)acetate is crucial for its various applications. Analytical methods such as HPLC and GC-MS are commonly employed to ensure purity standards. The compound typically appears as a white to light yellow crystalline solid, with purity grades ranging from technical (90-95%) to research grade (≥98%). These specifications are important considerations for buyers in different sectors.

Storage and handling of 4841-22-9 require standard chemical safety precautions. While not classified as highly hazardous, proper storage in cool, dry conditions away from strong oxidizers is recommended. Material safety data sheets provide comprehensive guidance for workplace handling, a topic frequently searched by laboratory personnel and safety officers.

The global market for phenoxy acetate derivatives including Methyl (4-chlorophenoxy)acetate has shown steady growth, driven by demand from pharmaceutical and agrochemical sectors. Market analysts note particular interest from Asia-Pacific regions, where chemical manufacturing capabilities have expanded significantly. Pricing trends fluctuate based on raw material availability and production capacity.

Recent patent literature reveals innovative applications of CAS No. 4841-22-9 in material science. Some developments include its use in polymer modification and as a component in specialty coatings. These applications respond to industry needs for advanced materials with specific performance characteristics.

Environmental fate studies of chlorophenoxy acetates have become increasingly important. Research indicates that compounds like Methyl (4-chlorophenoxy)acetate undergo biodegradation under appropriate conditions, addressing concerns about environmental persistence. These findings are relevant to regulatory assessments and product stewardship programs.

For researchers working with 4841-22-9, spectroscopic data including IR, NMR, and mass spectra are essential for identification and characterization. These analytical details are among the most searched technical parameters for this compound, particularly by synthetic chemists verifying their products.

Future prospects for Methyl (4-chlorophenoxy)acetate appear promising, with potential applications emerging in areas like renewable energy materials and electronic chemicals. The compound's versatility as a chemical intermediate continues to attract research interest across multiple disciplines.

In conclusion, Methyl (4-chlorophenoxy)acetate (CAS No. 4841-22-9) represents an important chemical building block with diverse applications. Its significance in pharmaceutical intermediates, agricultural research, and material science underscores its value to modern chemistry. As industrial processes evolve toward sustainability and researchers explore novel applications, this compound will likely maintain its relevance in scientific and industrial contexts.